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Introduction
High Efficiency Video Coding (HEVC), also known as H.265, is a video compression standard

that offers significant improvements in data compression over its predecessor, Advanced Video

Coding (AVC)/H.264. This makes it an attractive option for research software that deals with

large video datasets, such as in microscopy, medical imaging, and behavioral studies.

However, the use of HEVC is governed by a complex landscape of patents, which has

significant licensing implications for the distribution of software that incorporates HEVC codecs.

These application notes provide a detailed guide for researchers and developers on the key

considerations and protocols to follow when distributing research software that includes HEVC

functionality. The aim is to enable informed decision-making to ensure compliance with

licensing obligations.
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The HEVC Patent Licensing Landscape
The intellectual property rights for HEVC are held by numerous companies and organizations.

To simplify the process of obtaining licenses, these patent holders have formed "patent pools."

As a software distributor, you would typically interact with these pools rather than individual

patent holders. Historically, there were three main patent pools for HEVC: MPEG LA, HEVC

Advance, and Velos Media.[1][2] However, the landscape has since consolidated. Velos Media

has ended its patent pool program.[3][4]

The two primary licensing bodies to be aware of are:

MPEG LA: A long-standing administrator of patent pools for various video coding standards.

[5] In April 2023, Via Licensing Corp acquired MPEG LA, forming a new entity called Via

Licensing Alliance.[5]

Access Advance (formerly HEVC Advance): An independent licensing administrator that

holds a significant portfolio of HEVC essential patents.[6][7]

It is crucial to understand that distributing software that can encode or decode HEVC video

may require licenses from these patent pools.

Key Licensing Considerations for Research
Software
For non-commercial, research-focused software, the licensing terms may offer specific

exemptions or royalty-free provisions. A critical factor is often how the software is distributed

and how the HEVC functionality is implemented.

A significant development for the research community is the policy from HEVC Advance (now

Access Advance) regarding software-based HEVC implementations. HEVC Advance

announced that it would not seek royalties on certain types of software.[8][9][10] This is

particularly relevant for many research software applications.

The key conditions for this royalty-free provision are:[8][10]

The software must be an application that performs software-only encoding or decoding on a

general-purpose CPU. If the software utilizes dedicated HEVC hardware, a royalty for that
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hardware should have already been paid by the device manufacturer.

The software must be downloaded by the end-user after the initial sale of the device (e.g., a

computer or mobile device). If the software is bundled with a new device, the device

manufacturer is responsible for the royalty.

This provision was intended to accelerate the adoption of HEVC by allowing applications like

media players and browsers to include HEVC support without incurring additional royalties for

the software provider.[8][9] This can extend to research software distributed in a similar

manner.

Quantitative Licensing Data Summary
For scenarios where royalties do apply, the following tables summarize the key quantitative

aspects of the licensing terms from the main patent pools. Note that these terms are subject to

change and it is always advisable to consult the official websites of the licensing bodies for the

most current information.

Table 1: MPEG LA HEVC Licensing Terms (Illustrative)

Metric Provision Notes

Royalty Rate
First 100,000 units/year:

Royalty-free.[1][11]

This allowance is typically

available to one legal entity

within an affiliated group.[11]

[12]

After the first 100,000 units:

$0.20 per unit.[1][11]

A "unit" can refer to a software

implementation.[1]

Annual Royalty Cap
$25 million per enterprise.[1]

[11]

An enterprise includes the

company and its majority-

owned subsidiaries.[11]

Content Royalties
No royalties on the content

itself.[1][13]

Royalties are for the

encoding/decoding technology,

not the video content being

distributed.
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Table 2: HEVC Advance (Access Advance) Licensing Terms (Illustrative)

Metric Provision Notes

Software Royalty Exception

No royalty for application-layer

software downloaded to a

device after its initial sale,

where encoding/decoding is

fully executed in software on a

general-purpose CPU.[8][10]

This is a key provision for

many research software

distribution models.

Device Royalty Rates
Vary by device category and

region.

For devices where a royalty is

applicable (e.g., if your

software is pre-installed), the

rates are tiered.

Annual Royalty Cap $40 million for devices.[1]

Content Distribution Royalties

No longer seeking royalties for

non-physical content

distribution (e.g., streaming).

[14]

This change was made to

accelerate HEVC adoption in

streaming services.[14]

Experimental Protocols: Assessing HEVC Licensing
Obligations
This section provides a step-by-step protocol for researchers to determine their potential

licensing obligations when distributing software with HEVC capabilities.

Protocol 5.1: Initial Self-Assessment for HEVC Licensing

Determine the Nature of HEVC Implementation:

Does your software include an HEVC encoder or decoder?

Is the encoding/decoding performed entirely in software on a general-purpose CPU, or

does it rely on specialized hardware (e.g., GPU-based HEVC encoders/decoders)?
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Analyze Your Software Distribution Model:

Is your software distributed as a standalone application that users download and install on

their existing devices?

Is your software bundled with hardware or pre-installed on new devices that are then sold?

Is your software provided as a free download?

Is your software sold for a fee or as part of a subscription?

Consult the HEVC Advance (Access Advance) Software Policy:

Based on the answers to steps 1 and 2, determine if your software falls under the royalty-

free software policy of HEVC Advance.[8][10] Specifically, if it is a software-only

implementation downloaded by the user after the initial device sale, it is likely exempt from

HEVC Advance royalties.

Evaluate MPEG LA Licensing Terms:

If your software does not fall under the HEVC Advance exemption, or for comprehensive

due diligence, review the MPEG LA terms.

Estimate the number of copies of your software that will be distributed annually. If it is

below 100,000 units, you may fall within MPEG LA's royalty-free threshold.[1][11]

Consider Commercial vs. Non-Commercial Use:

While the patent pools generally do not differentiate explicitly in their primary terms, the

non-commercial nature of most research software, combined with distribution as a free

download, strengthens the case for royalty-free application.

Seek Legal Counsel:

If there is any ambiguity, or if your software is distributed on a large scale or has a

commercial component, it is imperative to consult with legal counsel specializing in

intellectual property and software licensing.
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Visualization of Decision-Making Process
The following diagram illustrates the logical workflow for a researcher to assess the licensing

implications of including HEVC in their software.
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Start: Considering HEVC
in Research Software

How is HEVC implemented?

Software-only on general CPU

Software-only

Utilizes hardware acceleration

Hardware-assisted

How is the software distributed?

Downloaded by user after device purchase

Post-sale download

Bundled/pre-installed on new devices

Pre-installed

Annual distribution volume > 100,000 units?

Yes

Yes

No

No

Potential Royalty Obligation
(Device manufacturer is likely responsible)

Low Likelihood of Royalty Obligation
(HEVC Advance software exemption likely applies)

Assess MPEG LA License

Consult Legal Counsel for Confirmation

Royalties likely due to MPEG LA Likely Royalty-Free under
MPEG LA terms (first 100k units)

Click to download full resolution via product page

Caption: HEVC Licensing Decision Workflow for Research Software.
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Alternatives to HEVC
Given the complexities of HEVC licensing, researchers may consider alternative video codecs,

particularly those with open-source and royalty-free licensing models.

Table 3: Open-Source, Royalty-Free Video Codec Alternatives

Codec Key Features Licensing

AV1 (AOMedia Video 1)

Developed by the Alliance for

Open Media (AOMedia), which

includes major tech

companies. Designed to be

royalty-free.[15] Offers

compression efficiency

comparable to or better than

HEVC.

Royalty-free.

VP9

Developed by Google as a

royalty-free alternative to

HEVC.[15] Widely used by

platforms like YouTube.

Royalty-free.

OpenH264

An open-source H.264 codec.

Cisco provides a binary

module that is freely

downloadable, and Cisco pays

the MPEG LA licensing fees on

behalf of the users of this

binary.[16]

Royalty-free for the provided

binary.

Conclusion and Recommendations
For many researchers and developers of non-commercial software, the licensing landscape for

HEVC is navigable. The key takeaways are:

If your research software uses a software-only HEVC implementation and is distributed as a

download to users' existing devices, it is likely to be royalty-free under the terms of Access
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Advance.[8][9][10]

For broader distribution or commercial applications, a thorough review of the licensing terms

from both Access Advance and the MPEG LA (Via Licensing Alliance) is necessary.

The MPEG LA license offers a royalty-free threshold for the first 100,000 units annually,

which may cover the distribution volume of many research projects.[1][11]

Royalty-free alternative codecs like AV1 and VP9 are strong contenders and can simplify

licensing concerns significantly.

It is strongly recommended to document your assessment of the licensing requirements and to

seek legal advice when in doubt, especially as licensing terms can evolve. By following the

protocols outlined in these notes, researchers can make informed decisions about

incorporating HEVC into their software while minimizing legal and financial risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.thebroadcastbridge.com/content/entry/899/industry-reacts-to-hevc-license-fees
https://www.design-reuse.com/news/202524742-mpeg-la-announces-license-terms-for-high-efficiency-video-coding-hevc-h-265-/
https://www.design-reuse.com/news/202524742-mpeg-la-announces-license-terms-for-high-efficiency-video-coding-hevc-h-265-/
https://www.tvtechnology.com/news/hevc-licensing-terms-not-done-yet
https://www.digitalstudiome.com/technology/broadcast-tech/29397-hevc-codec-owner-eliminates-non-physical-license-fees
https://www.reddit.com/r/opensource/comments/l3tjl5/is_there_any_open_source_project_to_replace/
https://news.ycombinator.com/item?id=22530135
https://www.benchchem.com/product/b16081214/docs#application-notes-and-protocols-for-distributing-research-software-with-hevc
https://www.benchchem.com/product/b16081214/docs#application-notes-and-protocols-for-distributing-research-software-with-hevc
https://www.benchchem.com/product/b16081214/docs#application-notes-and-protocols-for-distributing-research-software-with-hevc
https://www.benchchem.com/product/b16081214/docs#application-notes-and-protocols-for-distributing-research-software-with-hevc
https://www.benchchem.com/product/b16081214?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16081214?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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